1-Allyl-3-bromo-1h-1,2,4-triazol-5-ol

• IUPAC Name: 5-bromo-2-prop-2-enyl-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C5H6BrN3O/c1-2-3-9-5(10)7-4(6)8-9/h2H,1,3H2,(H,7,8,10)
• InChI Key: OISPDSITPPJNTH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)NC(=N1)Br
• Molecular Formula: C5H6BrN3O
• Molecular Weight: 204.02 g/mol

Description

1-Allyl-3-bromo-1h-1,2,4-triazol-5-ol is a heterocyclic compound with a molecular formula of C5H6BrN3O. It has an average mass of 204.025 Da and a monoisotopic mass of 202.969421 Da.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including 1-Allyl-3-bromo-1h-1,2,4-triazol-5-ol, has been reported in various studies. The synthetic methods of triazole compounds from various nitrogen sources have been summarized in the past 20 years. In one study, three series of 1,2,4-triazole derivatives were designed, synthesized, and evaluated for their anticancer activity.

Molecular Structure Analysis

The molecular structure of 1-Allyl-3-bromo-1h-1,2,4-triazol-5-ol was confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives have been studied extensively. For instance, compounds containing a triazole exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, and anticancer activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary. For instance, 3-Bromo-1H-1,2,4-triazole has a density of 1.93g/cm3, a boiling point of 255.9ºC at 760mmHg, and a molecular weight of 161.98800.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

1,2,3-Triazoles are used in organic synthesis due to their high chemical stability. .

Polymer Chemistry

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Supramolecular Chemistry

1,2,3-Triazoles are used in supramolecular chemistry. .

Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

Target of action

1,2,4-Triazole derivatives are known to have a broad range of biological activities. They can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Mode of action

1,2,4-triazole derivatives are known to interact with their targets through hydrogen bonding .

Biochemical pathways

1,2,4-triazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

1,2,4-triazole derivatives are known to have good bioavailability .

Result of action

1,2,4-triazole derivatives are known to have a variety of effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action environment

The action of 1,2,4-triazole derivatives can be influenced by a variety of factors, including the presence of other compounds, ph, temperature, and more .

Future Directions

The future directions in the research of 1,2,4-triazole derivatives could involve the development of more effective and potent anticancer agents, given the broad biological activities exhibited by these compounds. Further studies could also explore the synthesis methods of these compounds from various nitrogen sources.